3-Fluoro-6-methylbiphenyl

• Molecular Formula: C13H11F
• Molecular Weight: 186.22 g/mol
• IUPAC Name: 4-fluoro-1-methyl-2-phenylbenzene
• InChI: InChI=1S/C13H11F/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: VLLKQBOKWADQRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC=CC=C2

Description

3-Fluoro-6-methylbiphenyl is a useful research compound. Its molecular formula is C13H11F and its molecular weight is 186.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (659 mg, 4.27 mmol), phenylboronic acid (388 mg, 3.18 mmol), 2-bromo-4-fluorotoluene (0.20 mL, 1.59 mmol), and tetrakis(triphenylphosphine)palladium(0) (92 mg, 5mol %), in DME (3 mL) were sealed in a microwave vessel and heated at 80° C. for 1200s, then 120° C. for 1200s. Ethyl acetate (5 mL) was added and the reaction was filtered and concentrated in vacuo. The crude material was then purified by flash column chromatography on silica gel. Elution with 10:90 ethyl acetate:heptane afforded 3-fluoro-6-methylbiphenyl (253 mg, 1.36 mmol, 86%).